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Compound of Interest

Compound Name: 6-Hydroxy-4-methylcoumarin

Cat. No.: B191455

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Hydroxy-4-methylcoumarin, ensuring a secure research
environment for laboratory personnel. Adherence to these guidelines is critical to mitigate risks
and ensure regulatory compliance.

Chemical Identifier:

o Name: 6-Hydroxy-4-methylcoumarin
e CAS Number: 2373-31-1

e Molecular Formula: C10HsOs3[1]

Hazard Identification: According to the Globally Harmonized System (GHS), 6-Hydroxy-4-
methylcoumarin is classified with the following hazards:

» Skin Irritation (Category 2): Causes skin irritation.[1][2]
o Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

e Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1][2]

Signal Word: Warning[2][3]
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against

exposure. The following table outlines the required PPE for handling 6-Hydroxy-4-

methylcoumarin.

PPE Category

Specification

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., nitrile), inspected prior to

use.[4]

To prevent skin contact.[5]

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.[3]

To protect eyes and face from

splashes and aerosols.[5]

Body Protection

A disposable, low-permeability
gown with a solid front, long

sleeves, and tight-fitting cuffs.

[3](5]

To protect skin and clothing
from contamination. Gowns
should not be worn outside the

work area.

Respiratory Protection

An N95 respirator or higher,
especially when handling
powders or if there is a risk of

aerosol generation.[3][5]

To prevent inhalation of

hazardous particles.[5]

Safe Handling and Operational Plan

Strict adherence to the following procedures is mandatory to ensure safe handling and

minimize exposure risk.

1. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[2][6]

o Ensure an eyewash station and safety shower are readily accessible.[2]

2. Personal Hygiene:
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» Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[2][7]

e Do not eat, drink, or smoke in areas where 6-Hydroxy-4-methylcoumarin is handled.[3][7]
3. Handling Procedures:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3]

e Avoid contact with skin and eyes.[6]

» When weighing or transferring the solid, do so in a manner that minimizes dust generation.
4. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3][6]

o Store locked up.[2][3]

Emergency and First Aid Procedures

In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[2][3]

o Skin Contact: Immediately wash skin with plenty of soap and water. Remove contaminated
clothing and shoes. Seek medical attention if irritation occurs.[2][3]

¢ Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek
medical attention.[2][3]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention or call a poison control
center.[3][8]
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Spill Management and Disposal Plan

1. Spill Management:
o Small Spills (<5 g):
o Ensure proper PPE is worn.
o Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

o Sweep up the material, avoiding dust generation, and place it in a suitable, closed
container for disposal.[4][6]

o Large Spills:

o Evacuate the area and prevent entry.

o Ventilate the area.

o Follow the same procedure as for small spills, using non-sparking tools.
2. Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations.[3]

o Contact a licensed professional waste disposal service to dispose of this material.[9]

e Do not allow the product to enter drains.[4][9]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 6-Hydroxy-4-
methylcoumarin in a laboratory setting.
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Workflow for Safe Handling of 6-Hydroxy-4-methylcoumarin

Preparation

Review SDS and Protocol

'

Don Appropriate PPE

'

Prepare Work Area (Fume Hood)

Handling

Weigh/Transfer Chemical

'

Perform Experiment

Cleanup & Disposal

If emergency

Decontaminate Work Area

'

Dispose of Waste Properly

'

Doff PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page

Spill or Exposure Occurs

Follow First Aid/Spill Protocol

Caption: Safe handling workflow for 6-Hydroxy-4-methylcoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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